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The paradigm of taxane sourcing is shifting. For decades, the Pacific yew tree (Taxus

brevifolia) and its relatives were the sole natural providers of paclitaxel and its precursors,

creating a bottleneck in the supply of this critical class of anti-cancer agents. This guide delves

into the promising alternative natural sources of taxanes, with a primary focus on endophytic

fungi and other plant species. We provide a comprehensive overview of the producing

organisms, quantitative yields, detailed experimental protocols for isolation and analysis, and a

look into the biosynthetic pathways that underpin this remarkable example of convergent

evolution.

Endophytic Fungi: A Microbial Treasure Trove for
Taxanes
Endophytic fungi, microorganisms that reside within the tissues of living plants without causing

any apparent disease, have emerged as a highly promising and sustainable source of taxanes.

The discovery that these fungi can independently synthesize paclitaxel has opened up new
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avenues for biotechnological production, circumventing the slow growth and ecological

concerns associated with yew trees.

Quantitative Yields of Paclitaxel and Related Taxanes
from Endophytic Fungi
The production of taxanes by endophytic fungi is highly variable and depends on the fungal

species, strain, and culture conditions. While yields are often lower than those from Taxus cell

cultures, optimization strategies show significant potential for improvement. Below is a

summary of reported yields from various endophytic fungal isolates.
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Fungal
Species

Host Plant
Paclitaxel
Yield

Other Taxanes
Detected

Reference

Phoma

medicaginis

Taxus

wallichiana var.

mairei

1.215 mg/L - [1]

Metarhizium

anisopliae
Taxus chinensis 846.1 µg/L - [2]

Aspergillus

fumigatus
Taxus sp.

1.6 g/L (hyper-

producing strain)
- [3]

Cladosporium

cladosporioides
Taxus sp. 140 µg/L - [4]

Aspergillus niger Taxus fauna 340 µg/L

Baccatin III, 10-

deacetylbaccatin

III,

Cephalomannine

[5][6]

Fusarium sp.

Taxus

wallichiana var.

mairei

0.0153 mg/L - [7]

Pestalotiopsis

microspora

Taxus

wallachiana
50-1487 ng/L - [8]

Lasiodiplodia

theobromae
Morinda citrifolia 245 µg/L -

Phoma betae Ginkgo biloba 795 µg/L - [9]

Cladosporium

oxysporum
Moringa oleifera 550 µg/L - [9]

Other Plant Sources: The Case of Hazel
Research has identified that taxanes are not exclusive to the Taxus genus. The common hazel

(Corylus avellana) has been shown to produce paclitaxel and other taxanes, offering another

potential avenue for cultivation and extraction.
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Quantitative Yields of Taxanes from Corylus avellana
Cell Cultures
Cell suspension cultures of Corylus avellana have been established and optimized for taxane

production. Elicitation with signaling molecules like methyl jasmonate has been shown to

significantly enhance yields.

Taxane
Yield in Control
Culture

Yield with Methyl
Jasmonate
Elicitation

Reference

Paclitaxel - 5.453 µg/g [10][11]

Cephalomannine 41.61 µg/g 331.6 µg/g [10][11]

10-deacetylbaccatin III - 6.174 µg/g [10][11]

Baccatin III - 3.956 µg/g [10][11]

Experimental Protocols
This section provides detailed methodologies for the key experiments involved in the discovery

and analysis of taxanes from endophytic fungi.

Isolation of Taxol-Producing Endophytic Fungi
Objective: To isolate endophytic fungi from plant tissues.

Materials:

Healthy plant tissue (bark, stem, needles)

70-75% Ethanol

2.5-3.5% Sodium hypochlorite solution

Sterile deionized water

Potato Dextrose Agar (PDA) medium
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Chloramphenicol or other antibacterial agents

Sterile scalpels, forceps, and Petri dishes

Protocol:

Collect fresh and healthy plant tissues.

Wash the plant material thoroughly under running tap water.

In a laminar flow hood, surface sterilize the plant segments by sequential immersion in:

70-75% ethanol for 30-60 seconds.[3][5]

2.5-3.5% sodium hypochlorite solution for 2-5 minutes.[3][5]

Three rinses in sterile deionized water.

Allow the surface-sterilized plant material to air dry on sterile filter paper.

With a sterile scalpel, cut the plant material into small segments (approximately 0.5 cm x 0.5

cm).[4][5]

Place the segments on PDA medium supplemented with an antibacterial agent to inhibit

bacterial growth.[5]

Incubate the plates at 25-30°C and monitor for fungal growth emerging from the plant

segments.[4][5]

Once fungal mycelia are visible, isolate individual fungal colonies by transferring a small

piece of the mycelium to a fresh PDA plate.

Repeat the subculturing process until a pure culture is obtained.

Cultivation of Endophytic Fungi for Taxane Production
Objective: To cultivate endophytic fungi in liquid medium to produce taxanes.

Materials:
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Pure culture of the endophytic fungus

Potato Dextrose Broth (PDB) or other suitable liquid fermentation medium (e.g., modified S7

medium)[3][12]

Erlenmeyer flasks

Shaking incubator

Protocol:

Prepare the liquid fermentation medium according to the desired formulation. For example,

PDB supplemented with 1 g/L soytone.[4]

Dispense the medium into Erlenmeyer flasks and sterilize by autoclaving.

Inoculate the sterilized medium with a small agar plug or a spore suspension of the

endophytic fungus.[4][7]

Incubate the flasks at 21-30°C for 18-21 days in a shaking incubator (e.g., 120-150 rpm) or

under static conditions.[3][4][7][12] The choice of static versus shaking culture depends on

the fungal species and should be optimized.

After the incubation period, harvest the culture for taxane extraction.

Extraction of Taxanes from Fungal Culture
Objective: To extract taxane compounds from the fungal broth and mycelium.

Materials:

Fungal culture

Cheesecloth or filter paper

Sodium carbonate (Na₂CO₃)

Dichloromethane or Ethyl acetate
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Rotary evaporator

Methanol

Protocol:

Separate the fungal mycelium from the culture broth by filtration through cheesecloth or filter

paper.[3][4]

To the culture filtrate, add a small amount of sodium carbonate (e.g., 0.25 g) to reduce the

presence of fatty acids that can interfere with extraction.[4][13]

Perform a liquid-liquid extraction of the filtrate with an equal volume of dichloromethane or

ethyl acetate.[3][4] Repeat the extraction twice.

Combine the organic phases.

For extraction from the mycelium, the fungal biomass can be ground and then extracted with

a solvent mixture like chloroform/methanol (1:1, v/v).[7]

Evaporate the organic solvent from the combined extracts under reduced pressure using a

rotary evaporator at a temperature of approximately 35-40°C.[4][13]

Re-dissolve the dried residue in a small volume of methanol for subsequent analysis.[4][13]

Quantification of Paclitaxel by High-Performance Liquid
Chromatography (HPLC)
Objective: To quantify the amount of paclitaxel in the fungal extract.

Materials:

Fungal extract dissolved in methanol

Paclitaxel standard

HPLC system with a UV detector
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C18 reverse-phase HPLC column

Mobile phase (e.g., acetonitrile and water mixture)

Methanol

Protocol:

Prepare a standard curve by dissolving known concentrations of paclitaxel in methanol.

Set up the HPLC system with a C18 column and a mobile phase suitable for taxane

separation (e.g., a gradient of acetonitrile and water).

Set the UV detector to a wavelength of 227 nm or 232 nm.[4]

Inject a known volume (e.g., 10-20 µL) of the filtered fungal extract onto the HPLC column.

Run the HPLC analysis and record the chromatogram.

Identify the paclitaxel peak in the sample chromatogram by comparing its retention time with

that of the paclitaxel standard.

Quantify the amount of paclitaxel in the sample by comparing the peak area to the standard

curve.

Visualizing the Processes: Biosynthesis and
Experimental Workflows
To provide a clearer understanding of the complex processes involved, the following diagrams

illustrate the taxane biosynthetic pathway in endophytic fungi and a typical experimental

workflow.

Taxane Biosynthetic Pathway in Endophytic Fungi
The biosynthesis of taxanes in endophytic fungi is believed to follow a pathway similar to that

in yew trees, starting from the isoprenoid pathway.
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Isoprenoid Pathway Taxane Core Formation Hydroxylation & Acylation

Side Chain Assembly

Acetyl-CoA Mevalonate Pathway Geranylgeranyl Diphosphate (GGPP) Taxadiene Synthase (TS)Cyclization Taxadiene Cytochrome P450
Hydroxylases Acyltransferases Baccatin III

Baccatin III O-phenylpropanoyl
transferase (BAPT)Phenylalanine Phenylisoserinoyl-CoA

Multi-step
conversion Paclitaxel

Click to download full resolution via product page

Fig. 1: Proposed biosynthetic pathway for paclitaxel in endophytic fungi.

Experimental Workflow for Taxane Discovery from
Endophytic Fungi
The following diagram outlines the sequential steps from isolating a fungus to identifying and

quantifying its taxane production.
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Fig. 2: Workflow for isolation and analysis of taxanes from endophytic fungi.
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Future Outlook
The exploration of non-yew natural sources for taxanes is a rapidly evolving field. While

endophytic fungi present a scalable and sustainable platform, challenges related to low and

unstable yields need to be addressed through metabolic engineering, synthetic biology, and

optimized fermentation processes. The discovery of taxane biosynthesis in other plant genera

like Corylus further expands the repertoire of potential production systems. For drug

development professionals, these alternative sources represent a paradigm shift, promising a

more stable and environmentally friendly supply chain for this vital class of chemotherapeutics.

Continued research into the genetic and biochemical underpinnings of taxane production in

these diverse organisms will be crucial to unlocking their full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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